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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tyrphostin 9, also known as SF 6847 or RG-50872, is a well-characterized tyrosine kinase

inhibitor. Initially designed as an inhibitor of the Epidermal Growth Factor Receptor (EGFR), it

has demonstrated greater potency against the Platelet-Derived Growth Factor Receptor

(PDGFR)[1]. This dual activity, along with its effects on other signaling molecules like Proline-

rich Tyrosine Kinase 2 (PYK2), makes it a valuable tool for studying cellular signaling pathways

and for drug development efforts targeting diseases driven by aberrant kinase activity.

These application notes provide detailed protocols for utilizing Tyrphostin 9 in both

biochemical and cell-based kinase assays, a summary of its inhibitory activity, and

visualizations of the key signaling pathways it modulates.

Data Presentation: Inhibitory Activity of Tyrphostin 9
The inhibitory potency of Tyrphostin 9 is typically quantified by its half-maximal inhibitory

concentration (IC50). The following table summarizes the reported IC50 values for Tyrphostin
9 against its primary targets. It is important to note that these values can vary depending on the

specific assay conditions, such as ATP concentration and substrate used.
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Target Kinase IC50 Value (µM) Assay Type Reference

PDGFR 0.5 Biochemical [1]

EGFR 460 Biochemical [1]

Signaling Pathways Modulated by Tyrphostin 9
Tyrphostin 9 primarily exerts its effects by inhibiting the autophosphorylation of receptor

tyrosine kinases, thereby blocking downstream signaling cascades crucial for cell proliferation,

survival, and migration.

PDGFR Signaling Pathway
PDGF receptors play a critical role in angiogenesis, cell growth, and differentiation. Tyrphostin
9's potent inhibition of PDGFR makes it a useful tool for studying these processes.
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Caption: PDGFR signaling pathway and the inhibitory action of Tyrphostin 9.

EGFR Signaling Pathway
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Although less potent against EGFR, Tyrphostin 9 can still be used to investigate EGFR-

mediated signaling at higher concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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